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Compound of Interest

Compound Name: Anti-inflammatory agent 80

Cat. No.: B15613958 Get Quote

Technical Support Center: Anti-inflammatory Agent
80
Welcome to the technical support center for Anti-inflammatory Agent 80. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the experimental use of Agent 80, with a specific focus on understanding and mitigating its

off-target effects.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Agent 80?

A1: Agent 80 is a potent, ATP-competitive inhibitor of Janus Kinase 1 (JAK1). By binding to the

ATP-binding pocket of JAK1, it prevents the phosphorylation and activation of Signal

Transducer and Activator of Transcription (STAT) proteins. This blockade of the JAK/STAT

signaling pathway ultimately leads to reduced transcription of pro-inflammatory cytokines. The

intended signaling pathway is illustrated below.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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